3-Ethyl-3'-phenyl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-ethyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C12H10N4O2/c1-2-9-13-11(17-15-9)12-14-10(16-18-12)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key: HVYZEVOZMKCPIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol

Description

3-Ethyl-3’-phenyl-5,5’-bi-1,2,4-oxadiazole is a compound that belongs to the class of 1,2,4-oxadiazoles. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has gained momentum due to their versatility in the arsenal of drug discovery. For instance, 5,5’-dinitramino-3,3’-bi (1,2,4-oxadiazole), a new heterocyclic energetic compound, was synthesized by the simple nitration of 5,5’-diamino-3,3’-bi (1,2,4-oxadiazole) with 95% fuming nitric acid.

Molecular Structure Analysis

Oxadiazoles, being five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole and 1,3,4-oxadiazole. Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles are diverse. For example, 5,5’-dinitramino-3,3’-bi (1,2,4-oxadiazole) was synthesized by the simple nitration of 5,5’-diamino-3,3’-bi (1,2,4-oxadiazole) with 95% fuming nitric acid.

Future Directions

The future directions for the research on 1,2,4-oxadiazoles, including 3-Ethyl-3’-phenyl-5,5’-bi-1,2,4-oxadiazole, could involve further exploration of their potential as anti-infective agents. Additionally, their potential as high-energy materials could be further investigated.